Cas no 75871-40-8 (Methyl 3-ethyl-2-hydroxybenzoate)

• Product Name: Methyl 3-ethyl-2-hydroxybenzoate
• CAS No: 75871-40-8
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• MDL: MFCD23381122
• CID: 1057358
• Update Time: 2025-11-02

Methyl 3-ethyl-2-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-ethyl-2-hydroxybenzoate
• 3-ethyl-2-hydroxyBenzoic acid methyl ester
• Benzoic acid,3-ethyl-2-hydroxy-,methyl ester
• Benzoic acid, 3-ethyl-2-hydroxy-, methyl ester
• Methyl3-Ethyl-2-hydroxybenzoate
• 7027AJ
• TRA0060051
• FCH2296270
• SY023135
• AX8268730

• MDL： MFCD23381122
• Inchi： 1S/C10H12O3/c1-3-7-5-4-6-8(9(7)11)10(12)13-2/h4-6,11H,3H2,1-2H3
• InChI Key： ZFUVIMZJBWFGIS-UHFFFAOYSA-N
• SMILES： OC1C(C(=O)OC)=CC=CC=1CC

Computed Properties

• Exact Mass: 180.07900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Topological Polar Surface Area: 46.5

Experimental Properties

• PSA: 46.53000
• LogP: 1.74120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on Methyl 3-ethyl-2-hydroxybenzoate

Methyl 3-ethyl-2-hydroxybenzoate (CAS No. 75871-40-8): Properties, Applications, and Market Insights

Methyl 3-ethyl-2-hydroxybenzoate (CAS No. 75871-40-8) is a versatile organic compound widely used in the fragrance, pharmaceutical, and specialty chemical industries. This ester derivative of salicylic acid is known for its unique aromatic properties and functional versatility. With the growing demand for sustainable fragrance ingredients and bio-based chemicals, this compound has gained significant attention in recent years.

The molecular structure of Methyl 3-ethyl-2-hydroxybenzoate combines a benzene ring with hydroxyl, ester, and ethyl functional groups, giving it distinct chemical characteristics. Its molecular formula C10H12O3 and molecular weight of 180.20 g/mol make it particularly useful in formulations requiring precise molecular weights. Researchers are increasingly studying its potential as a green chemistry alternative to traditional synthetic compounds.

In the fragrance industry, Methyl 3-ethyl-2-hydroxybenzoate serves as a valuable aroma chemical with pleasant woody and floral notes. Its stability and compatibility with other fragrance components make it ideal for use in perfume formulations, cosmetic products, and personal care items. Recent trends toward clean beauty products and natural-inspired scents have increased its popularity among formulators seeking alternatives to synthetic musks.

The pharmaceutical applications of CAS 75871-40-8 are equally noteworthy. Its structural similarity to salicylic acid derivatives suggests potential in drug development, particularly in anti-inflammatory formulations. Current research explores its possible role as an intermediate in synthesizing more complex bioactive molecules, aligning with the pharmaceutical industry's focus on novel drug discovery.

From a manufacturing perspective, Methyl 3-ethyl-2-hydroxybenzoate production follows strict quality control standards to ensure purity and consistency. Advanced analytical techniques like HPLC analysis and GC-MS characterization are employed to verify its chemical properties. The compound typically appears as a colorless to pale yellow liquid with characteristic aromatic properties, and its solubility profile makes it compatible with various organic solvents.

The global market for specialty esters like Methyl 3-ethyl-2-hydroxybenzoate is experiencing steady growth, driven by increasing demand from emerging economies and sustainable product development. Industry reports suggest particular expansion in the Asia-Pacific region, where growing middle-class populations are driving consumption of premium fragrance products and advanced pharmaceutical formulations.

Environmental considerations are shaping the future of CAS 75871-40-8 applications. Manufacturers are exploring eco-friendly synthesis routes and biodegradable formulations incorporating this compound. Its potential as a renewable chemical building block aligns with global initiatives for sustainable chemistry and green manufacturing processes.

Quality specifications for Methyl 3-ethyl-2-hydroxybenzoate typically include parameters such as purity grade (often ≥98%), refractive index, and specific gravity. These specifications ensure its suitability for various industrial applications. The compound's storage stability and shelf life are also important considerations for end-users in different sectors.

Recent scientific literature highlights innovative applications of 3-ethyl-2-hydroxybenzoate derivatives in material science. Researchers are investigating their potential as polymer additives and specialty coatings, expanding the compound's utility beyond traditional uses. These developments reflect the growing interest in multifunctional chemicals that can serve diverse industrial needs.

For purchasers and specifiers, understanding the technical specifications of Methyl 3-ethyl-2-hydroxybenzoate is crucial for proper application. Key considerations include its boiling point (typically around 265-270°C), flash point, and viscosity. Suppliers often provide detailed technical data sheets and safety information to facilitate informed decision-making.

The regulatory status of CAS 75871-40-8 varies by region and application. In cosmetic uses, it's generally approved by IFRA standards when used within recommended concentrations. Pharmaceutical applications require compliance with relevant pharmacopeia standards and GMP guidelines. Staying informed about evolving regulations is essential for businesses incorporating this compound into their products.

Future research directions for Methyl 3-ethyl-2-hydroxybenzoate include exploring its potential in advanced material science and biotechnology applications. The compound's unique chemical structure offers possibilities for creating novel functional materials and specialty chemicals with enhanced properties. These developments could open new market opportunities in high-value sectors.

In conclusion, Methyl 3-ethyl-2-hydroxybenzoate (75871-40-8) represents an important specialty chemical with diverse applications across multiple industries. Its combination of functional versatility, aromatic properties, and synthetic utility ensures continued relevance in an evolving chemical landscape. As industries increasingly prioritize sustainable solutions and multifunctional ingredients, this compound is well-positioned to meet future challenges and opportunities.